Cas no 138905-12-1 (Ethanone, 2-(1-methyl-2-pyrrolidinylidene)-1-(2-thienyl)-, (E)-)

• Product Name: Ethanone, 2-(1-methyl-2-pyrrolidinylidene)-1-(2-thienyl)-, (E)-
• CAS No: 138905-12-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 1267175
• PubChem ID: 5374395
• Update Time: 2025-04-20

Ethanone, 2-(1-methyl-2-pyrrolidinylidene)-1-(2-thienyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1-methyl-2-pyrrolidinylidene)-1-(2-thienyl)-, (E)-
• 2-(1-methylpyrrolidin-2-ylidene)-1-thiophen-2-ylethanone
• 1-Methyl-2-[(2-thienylcarbonyl)methylidene]pyrrolidine
• (E)-2-(1-Methylpyrrolidin-2-ylidene)-1-(thiophen-2-yl)ethanone
• 2-(1-methyl-2-pyrrolidinylidene)-1-(2-thienyl)ethanone
• (2E)-2-(1-Methyl-2-pyrrolidinylidene)-1-(2-thienyl)ethanone #
• ZDUUIWBNXBGVAT-CMDGGOBGSA-N
• AE-508/36397014
• (2E)-2-(1-methylpyrrolidin-2-ylidene)-1-thiophen-2-ylethanone
• 138905-12-1

• Inchi： 1S/C11H13NOS/c1-12-6-2-4-9(12)8-10(13)11-5-3-7-14-11/h3,5,7-8H,2,4,6H2,1H3/b9-8+
• InChI Key： ZDUUIWBNXBGVAT-CMDGGOBGSA-N
• SMILES： S1C=CC=C1C(/C=C1\CCCN\1C)=O

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31